Cas no 2229198-37-0 ({1-(6-methoxy-1,3-dioxaindan-5-yl)methylcyclopropyl}methanol)

• Product Name: {1-(6-methoxy-1,3-dioxaindan-5-yl)methylcyclopropyl}methanol
• CAS No: 2229198-37-0
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 6242973
• PubChem ID: 165638328
• Update Time: 2025-10-31

{1-(6-methoxy-1,3-dioxaindan-5-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(6-methoxy-1,3-dioxaindan-5-yl)methylcyclopropyl}methanol
• {1-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]cyclopropyl}methanol
• EN300-1989950
• 2229198-37-0

• Inchi： 1S/C13H16O4/c1-15-10-5-12-11(16-8-17-12)4-9(10)6-13(7-14)2-3-13/h4-5,14H,2-3,6-8H2,1H3
• InChI Key： VMGOIOHXGLHSJG-UHFFFAOYSA-N
• SMILES： OCC1(CC2C=C3C(=CC=2OC)OCO3)CC1

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.9Ų

Additional information on {1-(6-methoxy-1,3-dioxaindan-5-yl)methylcyclopropyl}methanol

Chemical Profile of {1-(6-methoxy-1,3-dioxaindan-5-yl)methylcyclopropyl}methanol (CAS No. 2229198-37-0)

{1-(6-methoxy-1,3-dioxaindan-5-yl)methylcyclopropyl}methanol} is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by the CAS number 2229198-37-0, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of a cyclopropyl group combined with a dioxaindan moiety introduces interesting electronic and steric features that can influence its interactions with biological targets.

The molecular structure of {1-(6-methoxy-1,3-dioxaindan-5-yl)methylcyclopropyl}methanol consists of several key functional groups that contribute to its chemical behavior. The cyclopropyl ring, known for its rigid three-membered structure, can enhance binding affinity by restricting conformational flexibility. Meanwhile, the dioxaindan ring system, featuring an oxygen bridge between two aromatic rings, introduces hydrophilic and electronic properties that can modulate receptor interactions. The methanol substituent at the terminal position further influences the compound's solubility and reactivity.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such complex molecules with greater accuracy. Studies using molecular modeling techniques have suggested that {1-(6-methoxy-1,3-dioxaindan-5-yl)methylcyclopropyl}methanol may exhibit favorable binding profiles to various biological targets, including enzymes and receptors involved in therapeutic pathways. This has prompted further investigation into its potential applications in medicinal chemistry.

In the realm of drug discovery, the synthesis of analogs derived from {1-(6-methoxy-1,3-dioxaindan-5-yl)methylcyclopropyl}methanol has been explored to optimize its biological activity. By modifying substituents such as the methoxy group or the cyclopropyl ring, chemists aim to enhance potency, selectivity, and metabolic stability. These efforts align with current trends in pharmaceutical research, where structure-activity relationships (SAR) are meticulously studied to develop next-generation therapeutics.

The dioxaindan moiety in particular has been recognized for its versatility in medicinal chemistry. Its oxygen-rich structure can facilitate hydrogen bonding interactions with biological targets, while its aromatic system allows for π-stacking interactions that are crucial for drug-receptor binding. This dual functionality makes it an attractive scaffold for designing novel compounds with improved pharmacological properties.

Current research in this area also emphasizes the importance of green chemistry principles in the synthesis of complex molecules like {1-(6-methoxy-1,3-dioxaindan-5-yl)methylcyclopropyl}methanol. Efficient synthetic routes that minimize waste and energy consumption are being developed to align with sustainable practices in pharmaceutical manufacturing. These approaches not only reduce environmental impact but also improve cost-effectiveness and scalability for industrial applications.

Moreover, the exploration of {1-(6-methoxy-1,3-dioxaindan-5-yl)methylcyclopropyl}methanol extends beyond traditional small-molecule drug discovery. Its unique structural features make it a valuable candidate for developing chiral auxiliaries or ligands in asymmetric synthesis. Such applications could revolutionize the production of enantiomerically pure drugs, which are often required for optimal therapeutic efficacy.

As computational methods continue to evolve, the ability to predict and validate the biological activity of compounds like {1-(6-methoxy-1,3-dioxaindan-5-yl)methylcyclopropyl}methanol is becoming increasingly sophisticated. Machine learning models trained on large datasets of experimentally verified compounds can now provide insights into potential drug-likeness metrics, such as solubility, permeability, and toxicity profiles. This data-driven approach accelerates the screening process and aids in prioritizing promising candidates for further experimental validation.

The cyclopropyl group in particular has been studied for its role in modulating drug-receptor interactions. Its small size allows for deep binding into narrow active sites while providing rigidity that can stabilize enzyme-substrate complexes. This has led to interest in cyclopropane-containing derivatives as potential inhibitors or activators of various enzymes relevant to human health.

In conclusion, {1-(6-methoxy-1,3-dioxaindan-5-yl)methylcyclopropyl}methanol (CAS No. 2229198-37-0) represents a fascinating compound with diverse potential applications in pharmaceutical chemistry. Its unique structural features and predicted biological activities make it a compelling subject for further research and development. As advancements in synthetic methodologies and computational biology continue to unfold, compounds like this one are poised to contribute significantly to the next wave of therapeutic innovations.